Cas no 1608-83-9 (α-Dimethoxymethyl-methoxypropionitrile)
1608-83-9 structure
Product Name:α-Dimethoxymethyl-methoxypropionitrile
CAS No:1608-83-9
MF:C7H13NO3
MW:159.183022260666
CID:117869
PubChem ID:9877453
Update Time:2025-04-18
α-Dimethoxymethyl-methoxypropionitrile Chemical and Physical Properties
Names and Identifiers
-
- α-Dimethoxymethyl-methoxypropionitrile
- 3,3-Dimethoxy-2-(methoxymethyl)propanenitrile
- Propanenitrile,3,3-dimethoxy-2-(methoxymethyl)-
- SCHEMBL11199280
- alpha-Dimethoxymethyl-methoxypropionitrile
- 1608-83-9
- DTXSID60432166
-
- Inchi: 1S/C7H13NO3/c1-9-5-6(4-8)7(10-2)11-3/h6-7H,5H2,1-3H3
- InChI Key: ZOGALNPAGNDURI-UHFFFAOYSA-N
- SMILES: O(C)C(C(C#N)COC)OC
Computed Properties
- Exact Mass: 159.08959
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 51.48
α-Dimethoxymethyl-methoxypropionitrile Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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